Cas no 901732-04-5 (<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate)
![<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate structure](https://www.kuujia.com/scimg/cas/901732-04-5x500.png)
901732-04-5 structure
Product name:<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate
CAS No:901732-04-5
MF:C24H18ClN3O3S
MW:463.936023235321
CID:3155539
<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate Chemical and Physical Properties
Names and Identifiers
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- <br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate
- Ethyl 4-[4-(4-chlorophenyl)-4,6-dihydro-6-oxo-3-(2-thienyl)pyrrolo[3,4-c]pyrazol-5(1H)-yl]benzoate
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- Inchi: 1S/C24H18ClN3O3S/c1-2-31-24(30)15-7-11-17(12-8-15)28-22(14-5-9-16(25)10-6-14)19-20(18-4-3-13-32-18)26-27-21(19)23(28)29/h3-13,22H,2H2,1H3,(H,26,27)
- InChI Key: PBNGNLBEGSUTFF-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(N2C(C3=CC=C(Cl)C=C3)C3C(C4SC=CC=4)=NNC=3C2=O)C=C1
Experimental Properties
- Density: 1.418±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 681.7±55.0 °C(Predicted)
- pka: 11.46±0.40(Predicted)
<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate Related Literature
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
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Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
901732-04-5 (<br>ethyl 4-[4-(4-chlorophenyl)-6-oxo-3-thien-2-yl-4,6-dihydropyrrolo[3,4-c]pyr azol-5(1H)-yl]benzoate) Related Products
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